Cas no 83706-50-7 (1-(4-Fluorophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(4-Fluorophenyl)cyclopentanecarbonitrile
• CAS No: 83706-50-7
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• CID: 725464
• PubChem ID: 2733239
• Update Time: 2025-10-30

1-(4-Fluorophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)cyclopentanecarbonitrile
• 1-(4-fluorophenyl)cyclopentane-1-carbonitrile
• Cyclopentanecarbonitrile,1-(4-fluorophenyl)-
• 1-(4-Fluorophenyl)cyclopentanecarbonitrile (ACI)
• AKOS009157344
• DTXSID90232570
• NS00058342
• SCHEMBL1019298
• MAGOCEYAQAZRNE-UHFFFAOYSA-N
• 83706-50-7
• DB-056736
• EINECS 280-526-7
• DTXCID20155061

• Inchi： 1S/C12H12FN/c13-11-5-3-10(4-6-11)12(9-14)7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key： MAGOCEYAQAZRNE-UHFFFAOYSA-N
• SMILES： N#CC1(CCCC1)C1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 189.09500
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0913 (estimate)
• Refractive Index: 1.514-1.516
• PSA: 23.79000
• LogP: 3.16108
• Solubility: Not available

1-(4-Fluorophenyl)cyclopentanecarbonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluorophenyl)cyclopentanecarbonitrile

1-(4-Fluorophenyl)cyclopentanecarbonitrile: A Comprehensive Overview

1-(4-Fluorophenyl)cyclopentanecarbonitrile (CAS No. 83706-50-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of 1-(4-Fluorophenyl)cyclopentanecarbonitrile.

Chemical Structure and Properties

1-(4-Fluorophenyl)cyclopentanecarbonitrile is a cyclic compound with the molecular formula C₁₂H₁₀FN. The molecule consists of a cyclopentane ring fused to a fluorinated phenyl group and a cyano group. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The cyano group, on the other hand, is known for its strong electron-withdrawing effect, which can affect the compound's solubility and stability.

The physical properties of 1-(4-Fluorophenyl)cyclopentanecarbonitrile include a melting point of approximately 95-97°C and a boiling point of around 250°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations in pharmaceutical research.

Synthesis Methods

The synthesis of 1-(4-Fluorophenyl)cyclopentanecarbonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluorobenzaldehyde with cyclopentanecarbonitrile in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by cyclization to form the desired product.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed Suzuki coupling can be employed to couple 4-fluorophenylboronic acid with cyclopentanecarbonitrile chloride. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

Biological Activities

1-(4-Fluorophenyl)cyclopentanecarbonitrile has been extensively studied for its potential biological activities. One of its most notable properties is its ability to modulate various cellular processes. Research has shown that this compound can act as an inhibitor of specific enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. This makes it a promising candidate for the development of targeted therapies for diseases characterized by aberrant signaling.

In addition to its enzymatic inhibition properties, 1-(4-Fluorophenyl)cyclopentanecarbonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. These findings suggest that this compound may have therapeutic potential in inflammatory disorders such as arthritis and inflammatory bowel disease.

Potential Therapeutic Uses

The unique combination of chemical properties and biological activities makes 1-(4-Fluorophenyl)cyclopentanecarbonitrile an attractive target for drug development. One area where this compound shows particular promise is in the treatment of neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative stress and prevent apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease.

Cancer research has also focused on the potential anticancer properties of 1-(4-Fluorophenyl)cyclopentanecarbonitrile. Preclinical studies have shown that it can inhibit tumor growth by targeting multiple signaling pathways involved in cell proliferation and survival. Furthermore, its ability to enhance the efficacy of existing chemotherapeutic agents through synergistic effects has been explored.

Clinical Trials and Future Directions

The promising preclinical results with 1-(4-Fluorophenyl)cyclopentanecarbonitrile have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. These trials are focused on various indications, including neurodegenerative diseases, inflammatory disorders, and cancer.

In addition to clinical trials, ongoing research is exploring novel derivatives of 1-(4-Fluorophenyl)cyclopentanecarbonitrile with enhanced pharmacological profiles. These efforts involve modifying the molecular structure to improve solubility, bioavailability, and target specificity. The goal is to develop more effective therapeutic agents with reduced side effects.

Conclusion

1-(4-Fluorophenyl)cyclopentanecarbonitrile (CAS No. 83706-50-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in treating various diseases.